Cas no 81028-03-7 (2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-)

• Product Name: 2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-
• CAS No: 81028-03-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD02677947
• CID: 707963
• PubChem ID: 24862092
• Update Time: 2025-11-01

2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-
• CIS-4-BENZYLOXY-2-BUTEN-1-OL
• CIS-2-BUTEN-1,4-DIOL-MONOBENZYL ETHER
• (2Z)-4-(benzyloxy)but-2-en-1-ol
• CGLJRLXTVXHOLX-PLNGDYQASA-N
• Z-4-(benzyloxy)-2-buten-1-ol
• (Z)-4-phenylmethoxybut-2-en-1-ol
• AKOS024386566
• (Z)-4-benzyloxy-2-buten-1-ol
• SCHEMBL2436221
• 81028-03-7
• cis-4-Benzyloxy-2-buten-1-ol, >=95%
• (Z)-4-(Benzyloxy)but-2-en-1-ol
• DB-254250

• MDL： MFCD02677947
• Inchi： 1S/C11H14O2/c12-8-4-5-9-13-10-11-6-2-1-3-7-11/h1-7,12H,8-10H2/b5-4-
• InChI Key： CGLJRLXTVXHOLX-PLNGDYQASA-N
• SMILES： O(C/C=C\CO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 54
• Rotatable Bond Count: 22
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 72.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.058 g/mL at 25 °C(lit.)
• Boiling Point: 105-108 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.534(lit.)
• PSA: 29.46000
• LogP: 1.75170
• Solubility: Not determined

2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-

Chemical Profile of 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) and Its Significance in Modern Research

2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) (CAS No. 81028-03-7) is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, characterized by its (2Z)-configuration and phenylmethoxy substituent, represents a fascinating subject of study for researchers exploring novel synthetic pathways and bioactive molecules.

The molecular structure of 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) consists of an unsaturated aliphatic backbone with a phenylmethoxy group attached to the fourth carbon. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of the (2Z)-double bond enhances its reactivity, allowing for diverse chemical transformations that can be exploited in drug discovery and material science.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The phenylmethoxy group is particularly noteworthy as it is commonly found in bioactive natural products and synthetic drugs. Studies have shown that such substituents can modulate the binding affinity and selectivity of molecules towards biological targets, making them promising candidates for therapeutic development.

One of the most compelling aspects of 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The unsaturated aliphatic chain provides a scaffold for further functionalization, enabling the creation of molecules with tailored biological activities.

The synthesis of 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantiopurity. These methodologies not only demonstrate the compound's synthetic utility but also contribute to the broader field of fine chemical production.

From a biological perspective, the phenylmethoxy group in 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) has been associated with various biological effects. Preclinical studies have suggested that compounds containing this moiety may exhibit anti-inflammatory and analgesic properties. This aligns with the broader trend in drug discovery towards identifying molecules that can modulate inflammatory pathways without significant side effects. The unsaturated aliphatic backbone also contributes to the molecule's ability to interact with biological targets in a specific manner, which is crucial for developing effective therapeutics.

The role of computational chemistry in studying 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's behavior in biological systems and optimizing its pharmacological properties. By simulating interactions between this compound and target proteins, researchers can gain insights into its mechanism of action and identify potential modifications that could enhance its therapeutic efficacy.

In conclusion, 2-Buten-1-ol, 4-(phenylmethoxy)-, (2Z) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a synthetic intermediate and its pharmacological promise make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.